Cas no 81839-52-3 (Piperazine, 1-(3,4-dimethoxybenzoyl)-)

Piperazine, 1-(3,4-dimethoxybenzoyl)- structure
81839-52-3 structure
Product Name:Piperazine, 1-(3,4-dimethoxybenzoyl)-
CAS No:81839-52-3
MF:C13H18N2O3
MW:250.293623447418
CID:4201702
PubChem ID:873407
Update Time:2025-04-24

Piperazine, 1-(3,4-dimethoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(3,4-dimethoxybenzoyl)-
    • (3,4-Dimethoxy-phenyl)-piperazin-1-yl-methanone
    • (3,4-dimethoxyphenyl)(piperazin-1-yl)methanone
    • AKOS000145914
    • EN300-40790
    • GS3356
    • AB00101574-01
    • Oprea1_058024
    • CS-0456008
    • SCHEMBL8810360
    • FRFNGUVCNVCBFD-UHFFFAOYSA-N
    • BIM-0038516.P001
    • 81839-52-3
    • N-(3,4-dimethoxybenzoyl)piperzine
    • 4-(3,4-dimethoxybenzoyl)piperazine
    • CHEMBL4592225
    • 1-(3,4-DIMETHOXYBENZOYL)PIPERAZINE
    • CBMicro_038538
    • Inchi： 1S/C13H18N2O3/c1-17-11-4-3-10(9-12(11)18-2)13(16)15-7-5-14-6-8-15/h3-4,9,14H,5-8H2,1-2H3
    • InChI Key： FRFNGUVCNVCBFD-UHFFFAOYSA-N
    • SMILES： C(C1=CC=C(OC)C(OC)=C1)(N1CCNCC1)=O

Computed Properties

  • Exact Mass: 250.13174244Da
  • Monoisotopic Mass: 250.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.8Ų

Piperazine, 1-(3,4-dimethoxybenzoyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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(3,4-Dimethoxyphenyl)(piperazin-1-yl)methanone
 81839-52-3 98%
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Enamine
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Enamine
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Piperazine, 1-(3,4-dimethoxybenzoyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:81839-52-3)Piperazine, 1-(3,4-dimethoxybenzoyl)-
Order Number:A1053513
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):320.0/928.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:81839-52-3)Piperazine, 1-(3,4-dimethoxybenzoyl)-
A1053513
Purity:99%/99%
Quantity:1g/5g
Price ($):320.0/928.0
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